Cas no 312693-81-5 (b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI))

b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI) structure
312693-81-5 structure
Product Name:b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI)
CAS No:312693-81-5
MF:C16H20O7
MW:324.325805664063
CID:300869
PubChem ID:24888512
Update Time:2025-04-19

b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI)
    • (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol,hydrate
    • 2-Naphthyl-
    • A-D-galactopyranoside hydrate
    • 2-Naphthyl-beta-D-galactopyranoside hydrate, 97%
    • 312693-81-5
    • DTXSID00595108
    • Naphthalen-2-yl beta-D-galactopyranoside--water (1/1)
    • (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol;hydrate
    • SCHEMBL869487
    • MDL: MFCD00149268
    • Inchi: 1S/C16H18O6.H2O/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11;/h1-7,12-20H,8H2;1H2/t12-,13+,14+,15-,16-;/m1./s1
    • InChI Key: GFPMJKVBHWMQGT-WKILGUOFSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC2C=CC=CC=2C=1.O

Computed Properties

  • Exact Mass: 324.12100
  • Monoisotopic Mass: 324.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Color/Form: White crystals
  • Boiling Point: 635.6°C at 760 mmHg
  • Flash Point: 338.2°C
  • PSA: 108.61000
  • LogP: -0.04580
  • Solubility: 0.1g/ml
  • Optical Activity: [α]20/D −55°, c = 1 in ethanol

b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • Storage Condition:−20°C

b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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b-D-Galactopyranoside,2-naphthalenyl, monohydrate (9CI)
312693-81-5 97%
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SHENG KE LU SI SHENG WU JI SHU
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